Cas no 62391-99-5 (2-(propan-2-yl)pentanoic acid)

• Product Name: 2-(propan-2-yl)pentanoic acid
• CAS No: 62391-99-5
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 836155
• PubChem ID: 147513
• Update Time: 2025-05-21

2-(propan-2-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• Valproic Acid Related Compound B
• rac 2-Isopropyl Pentanoic Acid (Sodium Valproate Impurity C)
• 2-propan-2-ylpentanoic acid
• 2-(1-Methylethyl)pentanoic acid
• 2-(PROPAN-2-YL)PENTANOIC ACID
• 2-isopropyl-2-propyl-acetic acid
• 2-Isopropylpentanoic acid
• 2-Isopropyl-valeriansaeure
• 2-Isopropylvaleric acid
• Propylisopropylacetic Acid
• Sodium Valproate Impurity C
• 2-Isopropyl-2-propylacetic acid
• 2-ISOPROPYL PENTANOIC ACID
• 2-Isopropylpentanoicacid
• EINECS 263-529-8
• VALPROIC ACID IMPURITY C [EP IMPURITY]
• Rac 2-isopropyl pentanoic acid(sodium valproate impurity c)
• UNII-2B1J2157CO
• AKOS010363565
• CS-0225045
• F19287
• SCHEMBL967949
• FT-0670537
• rac 2-Isopropyl Pentanoic Acid
• DTXSID70881262
• Pentanoic acid, 2-(1-methylethyl)-
• 62391-99-5
• 2B1J2157CO
• Valproic Acid Imp. C (EP); Valproic Acid USP Related Compound B; Valproic Acid USP RC B; (2RS)-2-(1-Methylethyl)pentanoicAcid; Valproic Acid Related Compound B; Valproic Acid Impurity C
• EN300-122350
• Q27254501
• AS-48149
• NS00057286
• SY146898
• (2RS)-2-(1-Methylethyl)pentanoic Acid
• Z756391686
• 2-(1-Methylethyl)pentanoic Acid Sodium Valproate Impurity C
• CHEMBL238698
• MFCD09753824
• Valproic AcidImp. C (EP): (2RS)-2-(1-Methylethyl)-pentanoic Acid
• 2-Isopropylpentanoate
• DTXCID901022533
• DB-261248
• ODPKTGAWWHZBOY-UHFFFAOYSA-N
• 2-IPP acid
• VALPROIC ACID IMPURITY C (EP IMPURITY)
• 2-(propan-2-yl)pentanoic acid

• Inchi： 1S/C8H16O2/c1-4-5-7(6(2)3)8(9)10/h6-7H,4-5H2,1-3H3,(H,9,10)
• InChI Key： ODPKTGAWWHZBOY-UHFFFAOYSA-N
• SMILES： OC(C(CCC)C(C)C)=O

Computed Properties

• Exact Mass: 144.11500
• Monoisotopic Mass: 144.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.5

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 230.6±8.0 °C at 760 mmHg
• Flash Point: 104.8±9.8 °C
• Refractive Index: 1.433
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 37.30000
• LogP: 2.14330
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(propan-2-yl)pentanoic acid Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： CAUT
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 2-(propan-2-yl)pentanoic acid

Latest Research Insights on 2-(propan-2-yl)pentanoic acid (CAS: 62391-99-5) in Chemical Biology and Pharmaceutical Applications

2-(propan-2-yl)pentanoic acid (CAS: 62391-99-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This branched-chain fatty acid derivative has been the subject of multiple studies exploring its role in metabolic pathways, enzyme inhibition, and drug development. Recent advancements in synthetic methodologies and analytical techniques have enabled researchers to delve deeper into the mechanistic insights and pharmacological potential of this compound.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 2-(propan-2-yl)pentanoic acid on key enzymes involved in lipid metabolism. The research team employed molecular docking simulations and kinetic assays to demonstrate its high affinity for fatty acid synthase (FASN), an enzyme often overexpressed in cancer cells. These findings suggest potential applications in oncology drug development, particularly for targeting metabolic vulnerabilities in tumor cells.

In the realm of neurodegenerative diseases, a recent preclinical study highlighted the neuroprotective properties of 2-(propan-2-yl)pentanoic acid. Researchers observed its ability to modulate glutamate receptor activity and reduce oxidative stress in neuronal cell cultures. The compound's unique branched structure appears to enhance blood-brain barrier penetration, making it a promising candidate for further development in treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmaceutical industry has shown growing interest in 2-(propan-2-yl)pentanoic acid as a chiral building block for complex drug molecules. A 2024 patent application describes novel synthetic routes for producing enantiomerically pure forms of the compound, which could significantly improve the efficiency of manufacturing certain classes of pharmaceuticals. This development addresses previous challenges in stereoselective synthesis and opens new possibilities for structure-activity relationship studies.

Recent analytical chemistry advancements have enabled more precise characterization of 2-(propan-2-yl)pentanoic acid's physicochemical properties. High-resolution mass spectrometry and NMR studies have provided detailed structural information, while computational modeling has predicted its metabolic fate and potential drug-drug interactions. These tools are proving invaluable for optimizing the compound's pharmaceutical profile and predicting its behavior in biological systems.

Despite these promising developments, challenges remain in fully realizing the therapeutic potential of 2-(propan-2-yl)pentanoic acid. Current research efforts are focused on improving its pharmacokinetic properties, particularly regarding oral bioavailability and tissue distribution. Several academic and industrial research groups are collaborating to develop prodrug strategies and formulation technologies that could enhance the compound's clinical applicability.

The growing body of research on 2-(propan-2-yl)pentanoic acid (CAS: 62391-99-5) demonstrates its versatility as both a biological probe and a potential therapeutic agent. As synthetic methods continue to advance and our understanding of its mechanisms deepens, this compound is likely to play an increasingly important role in chemical biology research and pharmaceutical development in the coming years.